Cas no 107771-78-8 (Ethyl 6-phenylpicolinate)

• Product Name: Ethyl 6-phenylpicolinate
• CAS No: 107771-78-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1032766
• PubChem ID: 14899386
• Update Time: 2025-06-13

Ethyl 6-phenylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-phenylpicolinate
• Ethyl 6-phenylpicolite
• ethyl 6-phenylpyridine-2-carboxylate
• 6-Phenyl-pyridin-2-carbonsaeure-aethylester
• 6-phenyl-pyridine-2-carboxylic acid ethyl ester
• Ethyl 6-Phenyl-2-pyridinecarboxylate
• ethyl-6-phenylpyridine-2-carboxylate
• methyl 6-phenylpicolinate
• 6-Phenylpyridine-2-carboxylic acid ethyl ester
• 2-Pyridinecarboxylic acid, 6-phenyl-, ethyl ester
• DTXSID50565139
• Ethyl6-phenylpicolinate
• MFCD13181703
• DB-082824
• CS-0151744
• BS-49750
• 107771-78-8
• D96471

• Inchi： 1S/C14H13NO2/c1-2-17-14(16)13-10-6-9-12(15-13)11-7-4-3-5-8-11/h3-10H,2H2,1H3
• InChI Key： CIAWKIXJCRLUFQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.92530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 6-phenylpicolinate

Recent Advances in the Study of Ethyl 6-phenylpicolinate (CAS: 107771-78-8) in Chemical Biology and Pharmaceutical Research

Ethyl 6-phenylpicolinate (CAS: 107771-78-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This ester derivative of 6-phenylpicolinic acid has been explored for its role as a building block in the synthesis of more complex molecules, particularly those targeting various biological pathways. Recent studies have highlighted its utility in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic compounds.

One of the key areas of research involving Ethyl 6-phenylpicolinate is its use in the design of small-molecule inhibitors for protein kinases. Kinases play a crucial role in cell signaling and are often implicated in diseases such as cancer and autoimmune disorders. Researchers have synthesized derivatives of Ethyl 6-phenylpicolinate to explore their binding affinity and selectivity toward specific kinase targets. Preliminary results suggest that certain modifications to the phenyl and picolinate moieties can enhance inhibitory activity while minimizing off-target effects.

In addition to its role in kinase inhibition, Ethyl 6-phenylpicolinate has been investigated for its anti-inflammatory properties. Recent in vitro studies have demonstrated that this compound can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings open new avenues for the development of novel anti-inflammatory drugs with improved efficacy and safety profiles. Further in vivo studies are needed to validate these observations and assess the compound's pharmacokinetic properties.

The synthetic versatility of Ethyl 6-phenylpicolinate also makes it a valuable intermediate in the preparation of heterocyclic compounds. Researchers have utilized this compound in multicomponent reactions to generate libraries of structurally diverse molecules with potential biological activity. High-throughput screening of these libraries has identified several lead compounds with promising activity against infectious diseases and metabolic disorders.

Despite these advancements, challenges remain in the optimization of Ethyl 6-phenylpicolinate-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate these findings into clinically viable drugs. Recent efforts have focused on the development of prodrug strategies and formulation technologies to overcome these limitations. Collaborative research between academia and industry is expected to accelerate progress in this area.

In conclusion, Ethyl 6-phenylpicolinate (CAS: 107771-78-8) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition, anti-inflammatory therapy, and heterocyclic chemistry underscore its versatility and potential impact on drug discovery. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.